Cas no 31075-53-3 (2,3,5-triiodobenzyl alcohol)

2,3,5-triiodobenzyl alcohol structure
2,3,5-triiodobenzyl alcohol structure
Product Name:2,3,5-triiodobenzyl alcohol
CAS No:31075-53-3
MF:C7H5I3O
MW:485.827419042587
CID:916352
PubChem ID:24874586
Update Time:2025-04-19

2,3,5-triiodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-triiodobenzyl alcohol
    • (2,3,5-triiodophenyl)methanol
    • 1-(bromomethyl)-2,3,5-triiodobenzene
    • J-018235
    • DTXSID60393026
    • SCHEMBL2370163
    • F97261
    • AKOS015888994
    • 2,3,5-TRIIODOBENZYLALCOHOL
    • 2,3,5-Triiodobenzyl alcohol, 97%
    • MFCD02093790
    • 31075-53-3
    • DTXCID40343887
    • MDL: MFCD02093790
    • Inchi: 1S/C7H5I3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2,11H,3H2
    • InChI Key: KFZNKUWVRXKLJP-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=CC=1CO)I)I

Computed Properties

  • Exact Mass: 485.74700
  • Monoisotopic Mass: 485.747
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: solid
  • Density: 2.866
  • Melting Point: 156-159 °C (lit.)
  • Boiling Point: 441.9°C at 760 mmHg
  • Flash Point: 221.1°C
  • Refractive Index: 1.784
  • PSA: 20.23000
  • LogP: 2.99270
  • Solubility: Not available

2,3,5-triiodobenzyl alcohol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

2,3,5-triiodobenzyl alcohol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,3,5-triiodobenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
526908-5G
2,3,5-triiodobenzyl alcohol
31075-53-3 97%
5G
1502.38 2021-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-230891-5g
2,3,5-Triiodobenzyl alcohol,
31075-53-3 ≥96%
5g
¥1504.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-230891-5 g
2,3,5-Triiodobenzyl alcohol,
31075-53-3 ≥96%
5g
¥1,504.00 2023-07-11
Aaron
AR0032QT-250mg
Benzenemethanol, 2,3,5-triiodo-
31075-53-3 95%
250mg
$18.00 2025-02-17
Aaron
AR0032QT-1g
Benzenemethanol, 2,3,5-triiodo-
31075-53-3 95%
1g
$55.00 2025-02-17
1PlusChem
1P0032IH-250mg
Benzenemethanol, 2,3,5-triiodo-
31075-53-3 97%
250mg
$25.00 2024-05-06
1PlusChem
1P0032IH-1g
Benzenemethanol, 2,3,5-triiodo-
31075-53-3 97%
1g
$66.00 2024-05-06
A2B Chem LLC
AB42425-250mg
2,3,5-Triiodobenzyl alcohol
31075-53-3 97%
250mg
$72.00 2024-04-20
A2B Chem LLC
AB42425-1g
2,3,5-Triiodobenzyl alcohol
31075-53-3 97%
1g
$131.00 2024-04-20
A2B Chem LLC
AB42425-5g
2,3,5-Triiodobenzyl alcohol
31075-53-3 97%
5g
$359.00 2024-04-20
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd